Cas no 2740593-12-6 (2-Piperazineacetonitrile, 4-(phenylmethyl)-, (2S)-)
2-Piperazineacetonitrile, 4-(phenylmethyl)-, (2S)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Piperazineacetonitrile, 4-(phenylmethyl)-, (2S)-
- 2740593-12-6
- G76275
- (S)-2-(4-Benzylpiperazin-2-yl)acetonitrile
-
- Inchi: 1S/C13H17N3/c14-7-6-13-11-16(9-8-15-13)10-12-4-2-1-3-5-12/h1-5,13,15H,6,8-11H2/t13-/m0/s1
- InChI Key: PCQVUQWSWFRWSU-ZDUSSCGKSA-N
- SMILES: N1CCN(CC2=CC=CC=C2)C[C@@H]1CC#N
Computed Properties
- Exact Mass: 215.142247555g/mol
- Monoisotopic Mass: 215.142247555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 39.1Ų
2-Piperazineacetonitrile, 4-(phenylmethyl)-, (2S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1637923-100mg |
(S)-2-(4-Benzylpiperazin-2-yl)acetonitrile |
2740593-12-6 | 98% | 100mg |
¥1833 | 2023-04-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1637923-250mg |
(S)-2-(4-Benzylpiperazin-2-yl)acetonitrile |
2740593-12-6 | 98% | 250mg |
¥2990 | 2023-04-05 | |
| Bestfluorodrug | YF0090088-100.0mg |
(S)-2-(4-benzylpiperazin-2-yl)acetonitrile |
2740593-12-6 | 97% | 100.0mg |
¥1800 | 2023-03-30 | |
| Bestfluorodrug | YF0090088-500.0mg |
(S)-2-(4-benzylpiperazin-2-yl)acetonitrile |
2740593-12-6 | 97% | 500.0mg |
¥3780 | 2023-03-30 | |
| Bestfluorodrug | YF0090088-1.0g |
(S)-2-(4-benzylpiperazin-2-yl)acetonitrile |
2740593-12-6 | 97% | 1.0g |
¥5400 | 2023-03-30 | |
| Bestfluorodrug | YF0090088-1g |
(S)-2-(4-benzylpiperazin-2-yl)acetonitrile |
2740593-12-6 | 97% | 1g |
¥4800 | 2023-09-19 |
2-Piperazineacetonitrile, 4-(phenylmethyl)-, (2S)- Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 2-Piperazineacetonitrile, 4-(phenylmethyl)-, (2S)-
Introduction to 2-Piperazineacetonitrile, 4-(phenylmethyl)-, (2S) and Its Significance in Modern Chemical Biology
2-Piperazineacetonitrile, 4-(phenylmethyl)-, (2S) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 2740593-12-6, belongs to the piperazine class of heterocyclic amines, which are widely recognized for their role in drug design and development. The (2S) configuration indicates a specific stereochemical arrangement, which is crucial for its biological activity and interaction with biological targets.
The molecular structure of 2-Piperazineacetonitrile, 4-(phenylmethyl)-, (2S) features a piperazine ring substituted with a phenylmethyl group at the 4-position and an acetonitrile moiety at the 2-position. This particular arrangement imparts distinct chemical and pharmacological characteristics, making it a valuable scaffold for the synthesis of novel bioactive molecules. The presence of the stereogenic center at the 2-position enhances its potential as a chiral building block in medicinal chemistry.
In recent years, there has been growing interest in the development of piperazine derivatives as pharmacological agents due to their ability to modulate various biological pathways. 2-Piperazineacetonitrile, 4-(phenylmethyl)-, (2S) has been explored in several preclinical studies for its potential applications in treating neurological disorders, infectious diseases, and inflammatory conditions. Its unique structural features allow it to interact with biological targets such as enzymes and receptors with high specificity and affinity.
One of the most compelling aspects of this compound is its versatility in drug design. The piperazine ring serves as a privileged scaffold that can be modified to enhance pharmacokinetic properties, improve solubility, and reduce toxicity. The phenylmethyl group introduces hydrophobic interactions, which can be exploited to optimize binding affinity. Additionally, the acetonitrile moiety provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.
Recent advancements in computational chemistry and molecular modeling have facilitated the rapid design and optimization of 2-Piperazineacetonitrile, 4-(phenylmethyl)-, (2S)-based drug candidates. These techniques have allowed researchers to predict binding modes and assess potential side effects with greater accuracy, accelerating the drug discovery process. The stereochemical integrity of this compound has been particularly emphasized in studies aimed at developing enantiomerically pure drugs that exhibit improved therapeutic profiles.
The pharmacological potential of 2-Piperazineacetonitrile, 4-(phenylmethyl)-, (2S) has been further explored through its incorporation into various lead compounds. For instance, researchers have investigated its role in developing novel antiviral agents that target viral proteases and polymerases. The compound's ability to mimic natural amino acid sequences has also made it a candidate for designing peptidomimetics with enhanced stability and bioavailability.
In addition to its therapeutic applications, 2-Piperazineacetonitrile, 4-(phenylmethyl)-, (2S) has shown promise in the development of diagnostic tools. Its unique spectroscopic properties make it suitable for use in magnetic resonance imaging (MRI) contrast agents and fluorescent probes. These applications highlight the compound's broad utility beyond traditional pharmaceuticals.
The synthesis of 2-Piperazineacetonitrile, 4-(phenylmethyl)-, (2S) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research purposes. Catalytic techniques have been particularly useful in streamlining synthetic routes while maintaining stereochemical fidelity.
Ethical considerations are paramount when developing new chemical entities like 2-Piperazineacetonitrile, 4-(phenylmethyl)-, (2S). Rigorous safety evaluations are conducted to assess potential toxicity and environmental impact before any clinical trials or commercial applications are considered. These measures ensure that the benefits of this compound are realized without compromising safety standards.
The future prospects for 2-Piperazineacetonitrile, 4-(phenylmethyl)-, (2S) are promising as ongoing research continues to uncover new applications and refine existing ones. Collaborative efforts between academia and industry are essential to translate laboratory findings into tangible therapeutic solutions. The integration of interdisciplinary approaches will further enhance our understanding of this compound's potential contributions to medicine.
2740593-12-6 (2-Piperazineacetonitrile, 4-(phenylmethyl)-, (2S)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)